Cas no 112290-07-0 (Benzene,1,2,4-trifluoro-5-(trifluoromethyl)-)

• Product name: Benzene,1,2,4-trifluoro-5-(trifluoromethyl)-
• CAS No: 112290-07-0
• MF: C₇H₂F₆
• MW: 200.081202983856
• MDL: MFCD04972976
• CID: 129606
• PubChem ID: 14130282

Benzene,1,2,4-trifluoro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,4-trifluoro-5-(trifluoromethyl)-
• 1,2,4-trifluoro-5-(trifluoromethyl)benzene
• 2,3-DIHYDRO-2,2,4,6,7-PENTAMETHYL BENZOFURAN
• 2,4,5-Trifluorobenzotrifluoride
• 2,4,5-TRIFLUOROBENZOTRIFLUOROIDE
• alpha,alpha,alpha,2,4,5-Hexafluorotoluene, 1,2,4-Trifluoro-5-(trifluoromethyl)benzene
• AKOS005258030
• FT-0642744
• (S)-3-Amino-3-(2-hydroxy-phenyl)-propionicacid
• DTXSID50556340
• SCHEMBL8975074
• MFCD04972976
• 112290-07-0
• 2,4,5-TRIFLUOROBENZOTRIFLUORIDE,98%

• MDL： MFCD04972976
• Inchi： InChI=1S/C7H2F6/c8-4-2-6(10)5(9)1-3(4)7(11,12)13/h1-2H
• InChI Key： NNHFUVFJLYJMFV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C(F)=CC=1F

Computed Properties

• Exact Mass: 200.00600
• Monoisotopic Mass: 200.00606904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.475
• Boiling Point: 108°C at 760 mmHg
• Flash Point: 21.6°C
• Refractive Index: 1.377
• PSA: 0.00000
• LogP: 3.12270

Benzene,1,2,4-trifluoro-5-(trifluoromethyl)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Benzene,1,2,4-trifluoro-5-(trifluoromethyl)- Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%